Polymyxin B2

Catalog No.
S539984
CAS No.
34503-87-2
M.F
C55H96N16O13
M. Wt
1189.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Polymyxin B2

Standard Polymyxin B complex mixtures exhibit variable B1/B2 ratios, confounding PK/PD and toxicity assays. Pure Polymyxin B2 eliminates this analytical noise, enabling reproducible, lipid-tail-focused investigations.

  • >3-fold lower apoptosis in HK-2 kidney cells vs. B1, essential for mapping fatty acyl chain contributions to nephrotoxicity.
  • Distinct 11.5% lung bioavailability (vs 72.6% B1) supports accurate tissue-specific PK modeling free from B1 signal dominance.
  • Serves as an indispensable analytical standard for precise B1/B2 ratio quantification in commercial batches and fermentation scale-up.

CAS Number

34503-87-2

Product Name

Polymyxin B2

IUPAC Name

N-[(2S)-4-amino-1-[[(2S,3R)-1-[[(2S)-4-amino-1-oxo-1-[[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-15-benzyl-3-[(1R)-1-hydroxyethyl]-12-(2-methylpropyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]amino]butan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxobutan-2-yl]-6-methylheptanamide

Molecular Formula

C55H96N16O13

Molecular Weight

1189.5 g/mol

InChI

InChI=1S/C55H96N16O13/c1-30(2)12-10-11-15-43(74)62-35(16-22-56)50(79)71-45(33(6)73)55(84)67-38(19-25-59)47(76)66-40-21-27-61-54(83)44(32(5)72)70-51(80)39(20-26-60)64-46(75)36(17-23-57)65-52(81)41(28-31(3)4)68-53(82)42(29-34-13-8-7-9-14-34)69-48(77)37(18-24-58)63-49(40)78/h7-9,13-14,30-33,35-42,44-45,72-73H,10-12,15-29,56-60H2,1-6H3,(H,61,83)(H,62,74)(H,63,78)(H,64,75)(H,65,81)(H,66,76)(H,67,84)(H,68,82)(H,69,77)(H,70,80)(H,71,79)/t32-,33-,35+,36+,37+,38+,39+,40+,41+,42-,44+,45+/m1/s1

InChI Key

SGPYLFWAQBAXCZ-RUDZPDEXSA-N

SMILES

CC(C)CCCCC(=O)NC(CCN)C(=O)NC(C(C)O)C(=O)NC(CCN)C(=O)NC1CCNC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC1=O)CCN)CC2=CC=CC=C2)CC(C)C)CCN)CCN)C(C)O

solubility

Soluble in DMSO

Synonyms

Polymyxin B2; Polymyxin-B2; PolymyxinB2

Canonical SMILES

CC(C)CCCCC(=O)NC(CCN)C(=O)NC(C(C)O)C(=O)NC(CCN)C(=O)NC1CCNC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC1=O)CCN)CC2=CC=CC=C2)CC(C)C)CCN)CCN)C(C)O

Isomeric SMILES

C[C@H]([C@H]1C(=O)NCC[C@@H](C(=O)N[C@H](C(=O)N[C@@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N1)CCN)CCN)CC(C)C)CC2=CC=CC=C2)CCN)NC(=O)[C@H](CCN)NC(=O)[C@H]([C@@H](C)O)NC(=O)[C@H](CCN)NC(=O)CCCCC(C)C)O

The exact mass of the compound Polymyxin B2 is 1188.7343 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Peptides - Antimicrobial Cationic Peptides - Polymyxins - Supplementary Records. It belongs to the ontological category of polymyxin in the ChEBI Ontology tree. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

≥95%

Package Size

1 mg, 5 mg

Polymyxin B2 (CAS 34503-87-2) is a highly purified cyclic lipopeptide and one of the two major active components naturally found in the commercial Polymyxin B complex. Structurally distinguished from its primary analog, Polymyxin B1, by possessing a 6-methylheptanoyl (isooctanoyl) fatty acyl chain rather than a 6-methyloctanoyl (isononanoyl) chain, this single-carbon difference profoundly alters its biological interaction with mammalian cell membranes [1]. For procurement professionals and principal investigators, sourcing pure Polymyxin B2 is essential for high-resolution structure-activity relationship (SAR) studies, precise pharmacokinetic modeling, and toxicity benchmarking, where the use of heterogeneous USP-grade Polymyxin B mixtures would introduce unacceptable analytical noise [1].

Research Fit

Product type Purified analytical standard (Polymyxin B2)
Structural feature 6-methylheptanoic acid (6-MHA) acyl chain distinct from B1 (6-MOA)
Research use Antimicrobial susceptibility testing, bioanalytical method development, nephrotoxicity SAR studies

Generic substitution with the crude Polymyxin B sulfate mixture or the closely related Polymyxin B1 component fails because these materials exhibit drastically different toxicity and pharmacokinetic profiles. The commercial mixture is dominated by Polymyxin B1 (typically ~73%), which masks the unique properties of Polymyxin B2 (typically ~13-15%)[2]. Most critically, Polymyxin B1 is highly apoptotic to human kidney proximal tubular cells, whereas Polymyxin B2 demonstrates significantly lower in vitro nephrotoxicity [1]. Furthermore, the two components display vastly divergent tissue penetration rates, meaning that any pharmacokinetic or pharmacodynamic (PK/PD) data derived from the mixture cannot be accurately deconvoluted without pure Polymyxin B2 standards [2]. Consequently, substituting pure B2 with the mixture or B1 invalidates assays aimed at isolating lipid-tail-driven toxicity mechanisms or optimizing formulations.

Substitution Risk

Endpoint mismatch

Reported differences in kidney cell apoptosis endpoints between components can confound nephrotoxicity study interpretation if a crude mixture is used.

Exposure context shift

Marked variability in plasma protein binding across analogs (41.7% to 82.3%) may alter unbound drug exposure context, limiting direct substitution.

Structural mismatch

Acyl chain length difference (6-MHA vs. 6-MOA) changes hydrophobicity; B1 or complex mixture cannot replicate Polymyxin B2-specific membrane interaction studies.

Nephrotoxicity in Human Kidney Cells

A critical differentiator for Polymyxin B2 is its significantly lower apoptotic effect on human kidney proximal tubular (HK-2) cells compared to both Polymyxin B1 and the commercial mixture. At a concentration of 0.25 mM, cells treated with pure Polymyxin B2 maintained a viability of 68.5 ± 7.1%, whereas viability plummeted to 11.8 ± 6.5% for Polymyxin B1 and 19.2 ± 11.5% for the commercial Polymyxin B mixture [1].

Evidence DimensionHK-2 Cell Viability (In Vitro Nephrotoxicity)
Target Compound Data68.5 ± 7.1% viability (Polymyxin B2)
Comparator Or Baseline11.8 ± 6.5% viability (Polymyxin B1); 19.2 ± 11.5% viability (Mixture)
Quantified Difference>3-fold higher cell viability for Polymyxin B2 vs. Polymyxin B1
Conditions0.25 mM concentration incubated with human kidney proximal tubular (HK-2) cells

Procuring pure Polymyxin B2 is critical for researchers developing next-generation lipopeptides, as it provides a validated, low-toxicity baseline compared to the highly nephrotoxic B1 component.

Kidney Cell Apoptosis
Head-to-head
>3-fold lower vs. Polymyxin B1
Supports nephrotoxicity endpoint review; structure-toxicity SAR
HK-2 proximal tubular cells; apoptosis assay context

Lung Epithelial Lining Fluid Bioavailability

In murine lung infection models, the individual components of the Polymyxin B complex exhibit vastly different pharmacokinetic profiles. The bioavailability fraction of Polymyxin B2 in the epithelial lining fluid (ELF) was determined to be 11.5%, which is drastically lower than the 72.6% bioavailability fraction observed for Polymyxin B1 under identical conditions [1].

Evidence DimensionLung ELF Bioavailability Fraction
Target Compound Data11.5% bioavailability fraction
Comparator Or Baseline72.6% bioavailability fraction (Polymyxin B1)
Quantified Difference84% reduction in lung bioavailability for B2 compared to B1
ConditionsMurine lung infection model (Acinetobacter baumannii) evaluated via population pharmacokinetics

This massive divergence in tissue penetration mandates the use of pure B2 for accurate PK/PD modeling, as generic mixture data will overwhelmingly reflect B1's bioavailability.

Plasma Protein Binding
Cross-study comparable
68.4 ± 3.50% (B2) vs. 41.7–82.3% (colistins, B1)
Unbound drug exposure interpretation varies; not interchangeable
Rat plasma; ultracentrifugation after 0.8 mg/kg IV

Component Synergy and Indifference

When assessing the antimicrobial efficacy of combinations, the dominant components of commercial Polymyxin B (B1 and B2) demonstrate significant indifference when mixed. Checkerboard analyses revealed that the B1/B2 combination exhibited a 42% occurrence of indifference and only a 13% probability of improved activity. In contrast, combinations involving minor components achieved 42% to 67% synergy[1].

Evidence DimensionAntimicrobial Synergy Probability
Target Compound Data13% improved activity / 42% indifference (B1/B2 combination)
Comparator Or Baseline42-67% synergy (Minor component combinations like B3/Ile-B1)
Quantified DifferenceB1/B2 mixtures are highly prone to indifference compared to minor component combinations
ConditionsBroth microdilution checkerboard assays against Gram-negative pathogens (E. coli, K. pneumoniae, P. aeruginosa, A. baumannii)

Formulators must procure isolated B2 to bypass the antagonistic or indifferent interactions inherent in the standard B1/B2 commercial mixture when designing synergistic antimicrobial therapies.

Acyl Chain Identity
Class-level inference
6-MHA (C8) – single –CH2– shorter than B1 (6-MOA, C9)
Hydrophobicity & membrane interaction context differ
NMR/MS structural basis for pharmacological variation
Antimicrobial MICs
Supporting evidence
P. aeruginosa 1–2, A. baumannii 0.5–1, K. pneumoniae 0.25–0.5, E. cloacae 0.25–1 µg/mL
Comparable antimicrobial screening context among components
Broth microdilution, CAMHB; reference standard calibration
Isolation Purity
Supporting evidence
97.8% purity (214 nm), tR 12.22 min, [M+H]+ 1190.00
High-purity reference standard for LC-MS/MS method development
RP-HPLC isolation yield 198 mg; bioanalytical validation context
Fermentation Yield
Supporting evidence
≥0.7 g/L B2, ≥23% purity in complex (fed-batch process)
Scalable production method for research-grade enrichment
Patented valine supplementation strategy; process development context

SAR and Nephrotoxicity Modeling

Because Polymyxin B2 demonstrates a >3-fold reduction in apoptotic effects on human kidney (HK-2) cells compared to Polymyxin B1[1], it is the optimal procurement choice for laboratories mapping the exact role of the N-terminal fatty acyl chain in mammalian cytotoxicity. It serves as a necessary low-toxicity control for lipopeptide engineering.

PK Deconvolution and Tissue Penetration Assays

Given its distinct 11.5% lung bioavailability fraction compared to the 72.6% fraction of B1 [2], pure Polymyxin B2 is strictly required for in vivo PK/PD studies modeling tissue distribution. Using crude mixtures will result in skewed data dominated by the B1 profile, rendering tissue-specific dosing models inaccurate.

Analytical Reference for Lipopeptide Purification

In industrial quality control and fermentation scale-up, pure Polymyxin B2 serves as an indispensable analytical standard. It enables the precise quantification of the B1/B2 ratio in commercial batches, which is critical since the B1/B2 combination is known to exhibit high rates of antimicrobial indifference and formulation inconsistency [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
LC-MS/MS bioanalytical method development
Reported chromatographic identity (tR, m/z) and high purity
Method accuracy and precision endpoints; matrix-effect evaluation
Nephrotoxicity structure-activity relationship studies
Distinct apoptotic endpoint profile vs. Polymyxin B1
HK-2 cell apoptosis endpoint reproducibility; acyl chain role interpretation
Pharmacokinetic and protein binding modeling
Compound-specific plasma protein binding profile
Unbound drug exposure model interpretation; PBPK model input review
Antimicrobial susceptibility testing calibration
Defined MIC ranges against key Gram-negative pathogens
AST panel accuracy; resistance surveillance consistency

XLogP3

-3

Exact Mass

1188.7343

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

99SJO09VH2

Pharmacology

Polymyxin B2 is a polypeptide obtained from Bacillus polymyxa strains with antimicrobial activity. Polymyxin B2 exerts its antimicrobial effect through its cationic detergent action on cell membranes. Specifically, this antibiotic binds to the negatively charged site in the lipopolysaccharide layer of the bacterial cell membrane via electrostatic affinity with the positively charged amino groups in the cyclic peptide portion. Subsequently, the fatty acid portion of polymyxin B2 dissolves in the hydrophobic region of the bacterial cell membrane. This results in an alteration in cell membrane structure, disruption of cell wall integrity and an increase in permeability for water and molecules. This will eventually lead to bacterial cell death.

Wikipedia

Polymyxin B2
1: Meng M, Wang L, Liu S, Jaber OM, Gao L, Chevrette L, Reuschel S. Simultaneous quantitation of polymyxin B1, polymyxin B2 and polymyxin B1-1 in human plasma and treated human urine using solid phase extraction and liquid chromatography-tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2016 Feb 15;1012-1013:23-36. doi: 10.1016/j.jchromb.2016.01.013. Epub 2016 Jan 12. PubMed PMID: 26803416.
2: Thomas TA, Broun EC, Abildskov KM, Kubin CJ, Horan J, Yin MT, Cremers S. High performance liquid chromatography-mass spectrometry assay for polymyxin B1 and B2 in human plasma. Ther Drug Monit. 2012 Aug;34(4):398-405. doi: 10.1097/FTD.0b013e31825c827a. PubMed PMID: 22735673; PubMed Central PMCID: PMC3394890.
3: Abodakpi H, Gohlke J, Chang KT, Chow DS, Tam VH. Analytical and functional determination of polymyxin B protein binding in serum. Antimicrob Agents Chemother. 2015 Nov;59(11):7121-3. doi: 10.1128/AAC.01815-15. Epub 2015 Aug 31. PubMed PMID: 26324262; PubMed Central PMCID: PMC4604353.
4: Shaheen M, Li J, Ross AC, Vederas JC, Jensen SE. Paenibacillus polymyxa PKB1 produces variants of polymyxin B-type antibiotics. Chem Biol. 2011 Dec 23;18(12):1640-8. doi: 10.1016/j.chembiol.2011.09.017. PubMed PMID: 22195566.
5: WILKINSON S, LOWE LA. STRUCTURES OF POLYMYXIN B2 AND POLYMYXIN E1. Nature. 1964 Dec 5;204:993-4. PubMed PMID: 14248718.
6: WILKINSON S, LOWE LA. STRUCTURES OF POLYMYXIN B2 AND POLYMYXIN E1. Nature. 1964 Oct 10;204:185. PubMed PMID: 14222268.
7: Hee KH, Leaw YKJ, Ong JL, Lee LS. Development and validation of liquid chromatography tandem mass spectrometry method quantitative determination of polymyxin B1, polymyxin B2, polymyxin B3 and isoleucine-polymyxin B1 in human plasma and its application in clinical studies. J Pharm Biomed Anal. 2017 Jun 5;140:91-97. doi: 10.1016/j.jpba.2017.03.018. Epub 2017 Mar 14. PubMed PMID: 28343078.
8: Covelli J, Ruszaj D, Straubinger R, Li J, Rao GG. The development and validation of a simple liquid chromatography-tandem mass spectrometry method for polymyxin B1 and B2 quantification in different matrices. J Chromatogr B Analyt Technol Biomed Life Sci. 2017 Oct 15;1065-1066:112-118. doi: 10.1016/j.jchromb.2017.09.031. Epub 2017 Sep 21. PubMed PMID: 28961485.
9: Sivanesan S, Roberts K, Wang J, Chea SE, Thompson PE, Li J, Nation RL, Velkov T. Pharmacokinetics of the Individual Major Components of Polymyxin B and Colistin in Rats. J Nat Prod. 2017 Jan 27;80(1):225-229. doi: 10.1021/acs.jnatprod.6b01176. Epub 2017 Jan 12. PubMed PMID: 28080060.

Explore Compound Types